D-AP4

Specification

• CAS No.: 78739-01-2
• Molecular Formula: C4H10NO5P
• Molecular Weight: 183.10 g/mol
• IUPAC Name: (2R)-2-amino-4-phosphonobutanoic acid
• Standard InChI: InChI=1S/C4H10NO5P/c5-3(4(6)7)1-2-11(8,9)10/h3H,1-2,5H2,(H,6,7)(H2,8,9,10)/t3-/m1/s1
• Standard InChI Key: DDOQBQRIEWHWBT-GSVOUGTGSA-N
• Isomeric SMILES: C(CP(=O)(O)O)[C@H](C(=O)O)N
• SMILES: C(CP(=O)(O)O)C(C(=O)O)N
• Canonical SMILES: C(CP(=O)(O)O)C(C(=O)O)N

Introduction

D-AP4, or D-(-)-2-Amino-4-phosphonobutyric acid, is a compound known for its role as a broad-spectrum excitatory amino acid receptor antagonist. It is particularly noted for its action on glutamatergic receptors, which are crucial in neurotransmission within the central nervous system. D-AP4 also exhibits agonistic properties at the quisqualate-sensitized AP6 site in the hippocampus, although it is less potent than its L-isomer counterpart, L-AP4.

Biological Activity

D-AP4 functions primarily as a broad-spectrum glutamatergic antagonist, affecting various excitatory amino acid receptors. This action is significant in studies related to neurotransmission and synaptic plasticity. Additionally, D-AP4 acts as an agonist at the quisqualate-sensitized AP6 site in the hippocampus, albeit with lower potency compared to L-AP4.

Research Findings

Research involving D-AP4 often focuses on its role in modulating glutamatergic neurotransmission. Studies have explored its effects on synaptic plasticity and neuronal function, particularly in regions like the hippocampus. For instance, D-AP4 has been used to investigate the roles of GluN2B-containing NMDA receptors in synaptic plasticity in juvenile hippocampus.

Applications in Research

D-AP4 is primarily used in laboratory research settings to study glutamatergic neurotransmission and its implications in neurological functions. Its broad-spectrum antagonistic activity makes it a valuable tool for understanding the mechanisms of excitatory amino acid receptors in the brain.